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Compound of Interest

Compound Name: NIR-797-isothiocyanate

Cat. No.: B1146953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties
of NIR-797-isothiocyanate, a near-infrared fluorescent dye integral to various applications in
research and drug development. Due to the limited availability of specific published values for
its quantum yield and molar extinction coefficient, this document focuses on detailing the
standardized experimental protocols for their determination.

Core Properties of NIR-797-Isothiocyanate

NIR-797-isothiocyanate is a cyanine dye recognized for its utility in labeling proteins and other
biomolecules.[1] Its isothiocyanate group facilitates covalent bonding to primary amines on
target molecules. Key characteristics are summarized in the table below.
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Property

Value

Source

Excitation Wavelength (Aex)

795 nm (in 0.1 M phosphate
buffer, pH 7.0)

[1]

Emission Wavelength (Aem)

817 nm (in 0.1 M phosphate
buffer, pH 7.0)

[1]

Molecular Weight ~880.14 g/mol [1]
Solubility Soluble in ethanol [1]
Purity >90% (HPLC) [1]

Experimental Determination of Molar Extinction

Coefficient

The molar extinction coefficient (€) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is a critical parameter for quantifying the concentration of a

substance in solution. The determination of € is based on the Beer-Lambert law.

A common method for determining the molar extinction coefficient involves careful preparation

of a dilution series and spectrophotometric analysis.

o Stock Solution Preparation: Accurately weigh a small amount of NIR-797-isothiocyanate

and dissolve it in a precise volume of a suitable solvent (e.g., ethanol or DMSO) to create a

stock solution of known concentration.

» Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations that

will yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to

1.0).

o Spectrophotometric Measurement: Measure the absorbance of each dilution at the

absorption maximum (Amax), which is approximately 795 nm for NIR-797-isothiocyanate.

o Data Analysis: Plot the absorbance values against the corresponding concentrations.

According to the Beer-Lambert law (A = ebc, where A is absorbance, b is the path length of
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the cuvette, and c is the concentration), the slope of the resulting linear fit will be the molar

extinction coefficient.

Workflow for Molar Extinction Coefficient Determination

Sample Preparation

(Weigh NIR—797—Isothiocyanate)

Prepare Stock Solution
(Known Concentration)

'

Create Serial Dilutions

Measurement
Measure Absorbance at Amax
(Spectrophotometer)

Data Analysis

Glot Absorbance vs. Concentratior)

(Perform Linear Regressior)

Calculate Molar Extinction Coefficient
(Slope of the line)
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Caption: Workflow for determining the molar extinction coefficient.

Experimental Determination of Fluorescence
Quantum Yield

The fluorescence quantum yield (®f) represents the efficiency of the fluorescence process,
defined as the ratio of photons emitted to photons absorbed. The comparative method, using a
well-characterized standard, is the most common approach for determining ®f.

For NIR-797-isothiocyanate, with an emission maximum around 817 nm, a standard with
similar spectral properties should be chosen. Indocyanine green (ICG) is a commonly used
reference dye in the near-infrared region.

o Solution Preparation: Prepare a series of dilute solutions of both the NIR-797-
isothiocyanate (sample) and the standard (e.g., ICG) in the same solvent. The absorbance
of these solutions at the excitation wavelength should be kept low (ideally < 0.1) to avoid
inner filter effects.

» Absorbance Measurement: Record the UV-Vis absorption spectra for all prepared solutions.

o Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using
the same excitation wavelength and instrumental settings (e.g., slit widths).

o Data Analysis:

o Integrate the area under the fluorescence emission spectra for both the sample and the
standard.

o Plot the integrated fluorescence intensity versus the absorbance at the excitation
wavelength for both the sample and the standard.

o The quantum yield of the sample (®f,sample) can be calculated using the following
equation: ®f,sample = ®f,std * (m_sample / m_std) * (n_sample / n_std)*2 where:

» Of std is the known quantum yield of the standard.
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» m_sample and m_std are the slopes of the linear fits for the sample and standard,
respectively.

» n_sample and n_std are the refractive indices of the sample and standard solutions (if
different solvents are used).
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Workflow for Quantum Yield Determination (Comparative Method)
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! :
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'
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Caption: Workflow for determining the fluorescence quantum vyield.
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Applications in Research and Drug Development

NIR-797-isothiocyanate is extensively used as a fluorescent label in various biological
applications due to its emission in the near-infrared window, which allows for deeper tissue
penetration and reduced autofluorescence.

The isothiocyanate group of NIR-797 reacts with primary amines on proteins to form stable
thiourea linkages. This property is exploited for:

» Tracking protein localization and trafficking: Labeled proteins can be visualized within cells
and tissues.

 In vivo imaging: The near-infrared fluorescence of the dye enables non-invasive imaging in
small animal models to study disease progression, drug delivery, and biodistribution.

While specific signaling pathways involving NIR-797-isothiocyanate are application-dependent
(i.e., determined by the labeled molecule), a general workflow for its use in tracking a labeled
antibody targeting a cell surface receptor can be conceptualized as follows:

Conceptual Use in Cell Imaging

Probe Preparation

Target-Specific Antibody
. Labeled Antibody
(NIR-?QTISOthlocyanate)—b( (NIR-797-Ab) )

Cellular Interaction

b N
Target Cell with - . ~ Detect Emission Fluorescence Microscopy
(Sun‘ace Receptors ' ' Binding to Receptor ' ' Bxcite at ~795 nm ' ( at ~817 nm or In Vivo Imaging

Detection

Click to download full resolution via product page
Caption: Conceptual workflow for using NIR-797-labeled antibody.

This guide provides the foundational knowledge and detailed protocols necessary for
researchers to accurately determine the key photophysical properties of NIR-797-
isothiocyanate and effectively utilize it in their studies. The provided workflows and diagrams
serve as practical templates for experimental design and execution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. NIR-797-isothiocyanate - CAS-Number 152111-91-6 - Order from Chemodex
[chemodex.com]

 To cite this document: BenchChem. [A Technical Guide to the Photophysical Properties of
NIR-797-Isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146953#nir-797-isothiocyanate-quantum-yield-and-
molar-extinction-coefficient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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